Cas no 1263278-79-0 (3,4-Dichloro Trazodone Monohydrochloride)

• Product Name: 3,4-Dichloro Trazodone Monohydrochloride
• CAS No: 1263278-79-0
• MF: C₁₉H₂₂Cl₃N₅O
• MW: 442.769880771637
• CID: 1061409
• PubChem ID: 71315996
• Update Time: 2025-10-18

3,4-Dichloro Trazodone Monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro Trazodone Hydrochloride
• 2-[3-[4-(3,4-dichlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one,hydrochloride
• Trazodone Impurity 18
• 2-[3-[4-(3,4-Dichlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one Hydrochlor
• DTXSID10747611
• 3,4-Dichloro Trazodone Monohydrochloride
• 1263278-79-0
• 2-[3-[4-(3,4-dichlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
• 2-[3-[4-(3,4-dichlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one hydrochloride
• 2-{3-[4-(3,4-Dichlorophenyl)piperazin-1-yl]propyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one--hydrogen chloride (1/1)
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-[3-[4-(3,4-dichlorophenyl)-1-piperazinyl]propyl]-, hydrochloride (1:1)
• 2-[3-[4-(3,4-Dichlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one Monohydrochloride;
• 2-[3-[4-(3,4-Dichlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one Hydrochloride
• 3R5XTZ9PZL
• 3,4-DichloroTrazodone-d6Hydrochloride

• Inchi： 1S/C19H21Cl2N5O.ClH/c20-16-6-5-15(14-17(16)21)24-12-10-23(11-13-24)7-3-9-26-19(27)25-8-2-1-4-18(25)22-26;/h1-2,4-6,8,14H,3,7,9-13H2;1H
• InChI Key： GWUFSJMSILCVNP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(CCCN2C(N3C=CC=CC3=N2)=O)CC1)Cl.Cl

Computed Properties

• Exact Mass: 441.08900
• Monoisotopic Mass: 441.088993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 45.78000
• LogP: 3.82000

Additional information on 3,4-Dichloro Trazodone Monohydrochloride

3,4-Dichloro Trazodone Monohydrochloride: A Comprehensive Overview

3,4-Dichloro Trazodone Monohydrochloride (CAS No. 1263278-79-0) is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of trazodone, a well-known antidepressant, and has been the subject of extensive research due to its unique chemical properties and potential therapeutic applications. The monohydrochloride salt form of this compound is particularly notable for its stability and bioavailability, making it a promising candidate for various pharmacological studies.

The structure of 3,4-Dichloro Trazodone Monohydrochloride consists of a trazodone backbone with two chlorine atoms substituted at the 3 and 4 positions. This substitution pattern is believed to influence the compound's pharmacokinetic properties and its interaction with biological systems. Recent studies have shown that the dichloro substitution enhances the compound's ability to modulate serotonin and norepinephrine reuptake, which are critical neurotransmitters involved in mood regulation. This makes it a potential candidate for the development of novel antidepressant therapies.

One of the most exciting aspects of 3,4-Dichloro Trazodone Monohydrochloride is its versatility in chemical synthesis. Researchers have explored various synthetic pathways to produce this compound efficiently, often employing advanced techniques such as microwave-assisted synthesis or catalytic processes. These methods not only improve the yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

In terms of pharmacological applications, 3,4-Dichloro Trazodone Monohydrochloride has shown promise in preclinical studies as an agent for treating depression and anxiety disorders. Its ability to selectively inhibit certain receptor subtypes suggests that it may have fewer side effects compared to traditional antidepressants. Additionally, recent research has highlighted its potential as a neuroprotective agent, offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The monohydrochloride form of this compound is also being investigated for its role in drug delivery systems. Its solubility properties make it an ideal candidate for formulating sustained-release medications, which could improve patient compliance and therapeutic outcomes. Furthermore, its compatibility with various excipients and delivery mechanisms makes it a valuable component in modern pharmaceutical formulations.

From a regulatory perspective, 3,4-Dichloro Trazodone Monohydrochloride has been subjected to rigorous safety assessments to ensure its suitability for clinical use. These studies have demonstrated that the compound exhibits a favorable safety profile with minimal toxicity at therapeutic doses. However, ongoing research is focused on optimizing dosing regimens and identifying biomarkers that could predict individual responses to this compound.

In conclusion, 3,4-Dichloro Trazodone Monohydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its promising pharmacological properties, positions it as a key player in the development of next-generation antidepressant therapies. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a substantial impact on the treatment of mental health disorders worldwide.